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Compound of Interest

Compound Name: H-PHE-LEU-SER-TYR-LYS-OH

CAS No.: 147139-72-8

Cat. No.: B1148999

Get Quote

Executive Summary & Substance Profile
H-PHE-LEU-SER-TYR-LYS-OH (Phe-Leu-Ser-Tyr-Lys) is a synthetic pentapeptide often

utilized as a kinase substrate or signaling fragment in drug development assays.[1] While

individual amino acids are generally non-hazardous, synthetic peptides must be treated with

Universal Precautions due to potential (often uncharacterized) biological activity and regulatory

restrictions on nitrogenous waste.[1]

This guide moves beyond simple "trash" instructions. It establishes a self-validating disposal

workflow designed to protect laboratory personnel, ensure EPA/RCRA compliance, and

maintain scientific integrity by preventing cross-contamination.[1]
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Property Detail

Sequence Phenylalanine-Leucine-Serine-Tyrosine-Lysine

Physical State Lyophilized Powder (White/Off-White)

Solubility
Water soluble (moderate); often requires buffer

adjustment

Hazard Class
Not Regulated (Standard GHS: Irritant

H315/H319)

RCRA Status
Non-listed (Treat as Hazardous Chemical

Waste)

Risk Assessment & The "Why" Behind the Protocol
Expert Insight: Many researchers mistakenly dispose of short peptides down the sink because

they are "just amino acids."[1] This is a critical error.

Regulatory Risk: Local environmental agencies strictly prohibit discharging chemical

reagents into public waterworks.

Bio-Accumulation: Peptides act as nutrient sources (nitrogen/carbon) that can disrupt local

water ecosystems (eutrophication).[1]

Unknown Bioactivity: As a research-grade material, the full toxicological profile (LD50) is

often not established. We operate under the Precautionary Principle: treat it as if it is

bioactive until proven otherwise.[1]

Personal Protective Equipment (PPE) Matrix
Before initiating any disposal procedure, the following PPE is mandatory to prevent dermal

absorption and inhalation of lyophilized dust.
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PPE Item Specification Rationale

Gloves Nitrile (Min 0.11mm thickness)

Prevents contact with peptide

and solvent carriers (e.g.,

DMSO).[1]

Eye Protection ANSI Z87.1 Safety Goggles

Protects against dust

aerosolization and liquid

splashes.

Respiratory N95 or Fume Hood

Critical: Lyophilized peptides

are easily aerosolized.[2]

Inhalation can trigger

sensitization.[1][3]

Clothing
Lab Coat (Buttoned), Long

Pants
Standard barrier protection.[1]

Detailed Disposal Protocols
Scenario A: Disposal of Solid Waste (Lyophilized Powder & Vials)
Applies to: Expired vials, contaminated weigh boats, pipette tips, and dry spills.[1]

Segregation: Do not mix with general trash or biohazard waste (unless contaminated with

infectious agents).[1]

Primary Containment:

Cap the original vial tightly.[1]

Place the vial and any contaminated solids (weigh paper, gloves) into a clear, sealable

secondary bag (e.g., Ziploc).[1]

Labeling: Affix a hazardous waste tag.

Constituents: "Synthetic Peptide (Phe-Leu-Ser-Tyr-Lys) - Solid."[1]

Hazard Checkbox: "Irritant" / "Toxic" (Precautionary).[1]
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Final Receptacle: Deposit into the Solid Chemical Waste Drum (usually white or yellow

barrel).

Note: If the peptide was used with viral vectors, it must go to the Red Biohazard Bin for

autoclaving.[1]

Scenario B: Disposal of Liquid Waste (Stock Solutions & HPLC
Effluent)
Applies to: Peptide dissolved in water, DMSO, Acetonitrile, or buffers.[1]

Characterize the Solvent: The disposal stream depends on the solvent, not just the peptide.

[1]

Stream Selection:

Aqueous Stream: If dissolved in PBS/Water (pH 5-9).

Organic Stream: If dissolved in >10% DMSO, Methanol, or Acetonitrile.

Collection: Pour into the appropriate HDPE Waste Carboy (Safety Can).

Crucial Step: Leave 10% headspace in the carboy to prevent over-pressurization.[1]

Log Entry: Immediately record the volume and concentration on the carboy's hang-tag. This

is the self-validating step—if the tag doesn't match the volume, the waste contractor may

reject the pickup.

Scenario C: Spill Cleanup (Emergency Procedure)
Isolate: Alert nearby personnel. Mark the area.

PPE Up: Don double nitrile gloves and N95 mask.

Containment:

Solid Spill: Cover with wet paper towels (to prevent dust) and wipe up.[1]

Liquid Spill: Cover with absorbent pads or vermiculite.[1]
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Decontamination: Wipe the surface with 10% Bleach solution followed by 70% Ethanol.[1]

The bleach oxidizes peptide bonds, breaking down the primary structure.

Disposal: Place all cleanup materials into a sealed bag and treat as Solid Chemical Waste.

Visualizing the Decision Logic
The following diagram illustrates the decision matrix for disposing of H-PHE-LEU-SER-TYR-
LYS-OH.

Start: Peptide Waste Generated

Determine Physical State

Solid Waste
(Powder, Vials, Tips)

Liquid Waste
(Solutions, Media)

Contaminated with
Biohazards (Virus/Bacteria)? Solvent Type?

Biohazard Waste
(Red Bin -> Autoclave)

Yes

Solid Chemical Waste
(Label: Toxic/Irritant)

No (Pure Peptide)

Aqueous Carboy
(Water/PBS)

Water/Buffer

Organic Carboy
(DMSO/Acetonitrile)

>10% Organics

Click to download full resolution via product page

Figure 1: Decision tree for compliant segregation of peptide waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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